N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C15H12N4O4S2/c1-8(20)18-5-4-9-10(6-16)15(25-12(9)7-18)17-14(21)11-2-3-13(24-11)19(22)23/h2-3H,4-5,7H2,1H3,(H,17,21)
• InChI Key: XWCAOHZZCSPJRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C15H12N4O4S2
• Molecular Weight: 376.4 g/mol

Description

“N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-nitrothiophene-2-carboxamide” is a compound that has been evaluated for antiproliferative activity on a panel of cancer cell lines. It is based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine molecular skeleton.

Synthesis Analysis

The synthesis of cyanoacetamides, which are important precursors for heterocyclic synthesis, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 3′,4′,5′-trimethoxyanilino moiety and a cyano or an alkoxycarbonyl group at its 2- or 3-position.

Chemical Reactions Analysis

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Scientific Research Applications

Anticancer Agents

• The cyanoacetamide moiety in this compound has been investigated for its potential as an antiproliferative agent. .

Reference Standards in Pharmaceutical Testing

• . Its purity, stability, and other properties make it valuable for quality control and method validation.

Future Directions

The high binding energy for this compound suggests its further structure optimization and the need for in-depth studies as a possible therapeutic agent.